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(6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxy-pregna-1,4-diene-3,20-dione (6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxy-pregna-1,4-diene-3,20-dione
Brand Name: Vulcanchem
CAS No.: 23641-05-6
VCID: VC0107251
InChI: InChI=1S/C25H30F2O7/c1-13(28)33-12-21(32)24(34-14(2)29)8-6-16-17-10-19(26)18-9-15(30)5-7-22(18,3)25(17,27)20(31)11-23(16,24)4/h5,7,9,16-17,19-20,31H,6,8,10-12H2,1-4H3/t16-,17-,19-,20-,22-,23-,24-,25-/m0/s1
SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)OC(=O)C
Molecular Formula: C25H30F2O7
Molecular Weight: 480.5 g/mol

(6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxy-pregna-1,4-diene-3,20-dione

CAS No.: 23641-05-6

Reference Standards

VCID: VC0107251

Molecular Formula: C25H30F2O7

Molecular Weight: 480.5 g/mol

(6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxy-pregna-1,4-diene-3,20-dione - 23641-05-6

CAS No. 23641-05-6
Product Name (6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxy-pregna-1,4-diene-3,20-dione
Molecular Formula C25H30F2O7
Molecular Weight 480.5 g/mol
IUPAC Name [2-[(6S,8S,9R,10S,11S,13S,14S,17R)-17-acetyloxy-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C25H30F2O7/c1-13(28)33-12-21(32)24(34-14(2)29)8-6-16-17-10-19(26)18-9-15(30)5-7-22(18,3)25(17,27)20(31)11-23(16,24)4/h5,7,9,16-17,19-20,31H,6,8,10-12H2,1-4H3/t16-,17-,19-,20-,22-,23-,24-,25-/m0/s1
Standard InChIKey RWKMFNKALGKSFN-QWYWQECLSA-N
Isomeric SMILES CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2C[C@@H](C4=CC(=O)C=C[C@@]43C)F)F)O)C)OC(=O)C
SMILES CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)OC(=O)C
Canonical SMILES CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CC(C4=CC(=O)C=CC43C)F)F)O)C)OC(=O)C
Synonyms 6α,9-Difluoro-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione 17,21-Diacetate; (6α,11β)-17,21-Bis(acetyloxy)-6,9-difluoro-11-hydroxypregna-1,4-diene-3,20-dione
PubChem Compound 21116678
Last Modified Nov 11 2021
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